Cas no 1784509-60-9 (1H-Isoindole-5-carbonitrile, 2,3-dihydro-2-methyl-1,3-dioxo-)

• Product Name: 1H-Isoindole-5-carbonitrile, 2,3-dihydro-2-methyl-1,3-dioxo-
• CAS No: 1784509-60-9
• MF: C₁₀H₆N₂O₂
• MW: 186.166841983795
• CID: 5254001
• Update Time: 2025-05-24

1H-Isoindole-5-carbonitrile, 2,3-dihydro-2-methyl-1,3-dioxo- Chemical and Physical Properties

Names and Identifiers

• 1H-Isoindole-5-carbonitrile, 2,3-dihydro-2-methyl-1,3-dioxo-

• Inchi： 1S/C10H6N2O2/c1-12-9(13)7-3-2-6(5-11)4-8(7)10(12)14/h2-4H,1H3
• InChI Key： UVEJUSJFVICURR-UHFFFAOYSA-N
• SMILES： C1(=O)C2=C(C=C(C#N)C=C2)C(=O)N1C

Additional information on 1H-Isoindole-5-carbonitrile, 2,3-dihydro-2-methyl-1,3-dioxo-

Comprehensive Overview of 1H-Isoindole-5-carbonitrile, 2,3-dihydro-2-methyl-1,3-dioxo- (CAS No. 1784509-60-9)

The compound 1H-Isoindole-5-carbonitrile, 2,3-dihydro-2-methyl-1,3-dioxo- (CAS No. 1784509-60-9) is a specialized organic molecule with significant applications in pharmaceutical and material science research. Its unique structure, featuring a cyano group and a dioxo-isoindole backbone, makes it a valuable intermediate for synthesizing bioactive compounds. Researchers are increasingly interested in this molecule due to its potential role in developing novel small-molecule inhibitors and fluorescent probes, aligning with current trends in drug discovery and diagnostic imaging.

In recent years, the demand for heterocyclic compounds like 1H-Isoindole-5-carbonitrile has surged, driven by advancements in precision medicine and bioconjugation techniques. This compound’s electron-withdrawing properties and rigid aromatic framework enhance its utility in designing high-performance materials, such as organic semiconductors and photoactive dyes. A growing number of studies highlight its compatibility with cross-coupling reactions, a hot topic in green chemistry and catalysis.

One of the most searched questions regarding CAS No. 1784509-60-9 revolves around its synthetic pathways and scalability. Industry professionals often explore its preparation via microwave-assisted synthesis or one-pot reactions, methods that reduce waste and improve yield—key concerns in modern sustainable chemistry. Additionally, its solubility profile and stability under physiological conditions are frequently investigated, particularly for applications in targeted drug delivery systems.

The 2,3-dihydro-2-methyl-1,3-dioxo- moiety in this compound contributes to its hydrogen-bonding capacity, a feature exploited in molecular recognition studies. This aligns with the rising interest in supramolecular chemistry and enzyme mimicry, where such interactions are critical. Furthermore, its nitrile group offers a versatile handle for click chemistry, a technique widely adopted in bioconjugation and polymer science.

From an SEO perspective, queries like "1H-Isoindole-5-carbonitrile applications" or "CAS 1784509-60-9 supplier" reflect user intent for both academic and industrial use cases. To address this, we emphasize the compound’s role in high-throughput screening libraries and its commercial availability in varying purity grades. Its relevance to cancer research (e.g., kinase inhibition) and neurodegenerative disease models further boosts its visibility in scientific literature.

In summary, 1H-Isoindole-5-carbonitrile, 2,3-dihydro-2-methyl-1,3-dioxo- represents a multifaceted tool for researchers tackling challenges in medicinal chemistry and functional materials. Its structural versatility and alignment with cutting-edge trends ensure its continued prominence in peer-reviewed studies and patent filings worldwide.